![molecular formula C21H19N3O5S B256804 N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide](/img/structure/B256804.png)
N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide
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Overview
Description
N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide, also known as BTH, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BTH belongs to the class of thiazolidinone derivatives and has been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide is not fully understood. However, it has been suggested that N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide has been shown to possess a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide has also been shown to inhibit the growth of cancer cells and to induce apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide is its wide range of biological activities. This makes it a promising candidate for the development of new drugs. However, one of the limitations of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide is its relatively low solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for the research on N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide. One potential direction is the development of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide-based drug delivery systems, which may improve the efficacy and specificity of certain drugs. Another potential direction is the investigation of the use of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide as a fluorescent probe for detecting metal ions. Finally, further research is needed to fully understand the mechanism of action of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide and its potential therapeutic applications.
Synthesis Methods
The synthesis of N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide involves the condensation of 2-hydroxybenzohydrazide with 5-benzylidene-2,4-dioxothiazolidine-3-carboxylic acid, followed by acylation with butanoyl chloride. The final product is obtained after purification by recrystallization.
Scientific Research Applications
N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide has also been investigated for its potential use as a drug delivery system and as a fluorescent probe for detecting metal ions.
properties
Product Name |
N'-{4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl}-2-hydroxybenzohydrazide |
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Molecular Formula |
C21H19N3O5S |
Molecular Weight |
425.5 g/mol |
IUPAC Name |
N//'-[4-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]butanoyl]-2-hydroxybenzohydrazide |
InChI |
InChI=1S/C21H19N3O5S/c25-16-10-5-4-9-15(16)19(27)23-22-18(26)11-6-12-24-20(28)17(30-21(24)29)13-14-7-2-1-3-8-14/h1-5,7-10,13,25H,6,11-12H2,(H,22,26)(H,23,27)/b17-13- |
InChI Key |
SGTBLOLIOXEEQZ-LGMDPLHJSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CCCC(=O)NNC(=O)C3=CC=CC=C3O |
SMILES |
C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CCCC(=O)NNC(=O)C3=CC=CC=C3O |
Canonical SMILES |
C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CCCC(=O)NNC(=O)C3=CC=CC=C3O |
Origin of Product |
United States |
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